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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3-Ethyl-4-methylhexane. The information is compiled to ensure the safety of
laboratory personnel and the integrity of research activities.

Chemical and Physical Properties

A summary of the key physicochemical properties of 3-Ethyl-4-methylhexane is presented
below. This data is essential for understanding its behavior and potential hazards.

Property Value Reference
Molecular Formula CoHao [1][2]
Molecular Weight 128.26 g/mol [11[3]

CAS Number 3074-77-9 [11[2][41[5]116]
Boiling Point 135 °C (estimated) [3]

Flash Point Not available

Density Not available

Vapor Pressure 9.22 hPa @ 20°C (estimated) [3]

Solubility in Water 3.11 mg/L @ 25 °C (estimated) [7]
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Hazard Identification and GHS Classification

While a specific Safety Data Sheet (SDS) for 3-Ethyl-4-methylhexane is not readily available,
data for similar branched alkanes, such as 3-Ethyl-3-methylheptane and 3-Methylhexane,
indicates that it should be treated as a hazardous substance. The following GHS classifications
are based on these surrogate compounds.

Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)
» Aspiration Hazard: Category 1 (H304: May be fatal if swallowed and enters airways)
o Skin Irritation: Category 2 (H315: Causes skin irritation)

o Specific target organ toxicity - single exposure: Category 3 (H336: May cause drowsiness or
dizziness)

» Hazardous to the aquatic environment, long-term hazard: Category 2 (H411: Toxic to aquatic
life with long lasting effects)

Signal Word: Danger

Hazard Statements:

e H226: Flammable liquid and vapor.

o H304: May be fatal if swallowed and enters airways.
e H315: Causes skin irritation.

e H336: May cause drowsiness or dizziness.

e H411: Toxic to aquatic life with long lasting effects.
Precautionary Statements:

» Prevention: P210, P261, P273, P280

e Response: P301+P310, P331, P303+P361+P353, P304+P340, P312
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o Storage: P403+P235, P405

e Disposal: P501

Experimental Protocols
Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling 3-Ethyl-4-methylhexane to
minimize exposure risk.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a risk of splashing.

o Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) are required. Inspect
gloves for any signs of degradation before use.

o Skin and Body Protection: A flame-retardant lab coat must be worn. Additional protective
clothing may be necessary for larger quantities or specific procedures.[8]

o Respiratory Protection: Work in a well-ventilated area, preferably within a chemical fume
hood. If ventilation is inadequate or for large spills, a NIOSH-approved respirator with an
organic vapor cartridge is necessary.[8]

Receiving and Storage

Receiving:
e Upon receipt, visually inspect the container for any damage or leaks.

o Ensure the container is properly labeled with the chemical name, CAS number, and hazard
pictograms.

e Log the chemical into the laboratory's inventory system.
Storage:

o Store 3-Ethyl-4-methylhexane in a cool, dry, and well-ventilated area away from direct
sunlight and sources of ignition.
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Keep containers tightly closed when not in use.[8]

Store in a designated flammable liquid storage cabinet.

Segregate from incompatible materials such as oxidizing agents.

Use secondary containment to prevent spills from spreading.

Handling and Dispensing

All handling and dispensing of 3-Ethyl-4-methylhexane should be conducted in a certified
chemical fume hood.

Ground and bond containers when transferring the liquid to prevent static discharge.

Use spark-proof tools and explosion-proof equipment.

Avoid inhalation of vapors and direct contact with skin and eyes.[8]

After handling, wash hands thoroughly with soap and water.

Spill Response Protocol

For Minor Spills (less than 100 mL) in a Fume Hood:

Alert personnel in the immediate area.

Wear appropriate PPE (goggles, gloves, lab coat).

Contain the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial
sorbent pads).

Carefully collect the absorbed material using spark-proof tools and place it in a sealed,
labeled container for hazardous waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Ventilate the area thoroughly.
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For Major Spills (greater than 100 mL) or Spills Outside a Fume Hood:

Evacuate the laboratory immediately and alert others.

If the spill is flammable, turn off all ignition sources if it is safe to do so.
Close the laboratory doors to contain the vapors.

Contact the institution's emergency response team or local fire department.

Provide the emergency responders with the Safety Data Sheet (or information for a similar
compound) and details of the spill.

Waste Disposal

Collect all waste containing 3-Ethyl-4-methylhexane in a dedicated, properly labeled
hazardous waste container.

The container should be stored in a designated satellite accumulation area.
Do not dispose of 3-Ethyl-4-methylhexane down the drain or in regular trash.[8]

Follow all local, state, and federal regulations for the disposal of flammable liquid hazardous
waste.[8]

Visualization of Protocols
Safe Handling Workflow

Preparation Handling Post-Handling
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Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Ethyl-4-methylhexane.
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Spill Response Decision Tree
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Caption: Decision tree for responding to a chemical spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-ethyl-4-methylhexane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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